Cas no 921561-27-5 (N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921561-27-5
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 6416128
• PubChem ID: 44010082
• Update Time: 2025-07-15

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• 921561-27-5
• F2261-0095
• AKOS024632624

• Inchi： 1S/C19H20N2O3/c1-19(2)12-24-16-11-14(9-10-15(16)21(3)18(19)23)20-17(22)13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,20,22)
• InChI Key： UGJHBXWCJDKDTD-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)N(C)C2=CC=1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Introduction to N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide and Its Significance in Modern Chemical Biology

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide (CAS No. 921561-27-5) is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the benzamide class of molecules, which are well-known for their diverse biological activities. The presence of a benzoxazepine core in its structure imparts distinct pharmacological characteristics that make it a promising candidate for further investigation.

The benzoxazepine scaffold is a heterocyclic compound that features a seven-membered ring containing both oxygen and nitrogen atoms. This structural motif is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticonvulsant properties. In particular, the 3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl moiety contributes to the compound's stability and bioavailability, making it an attractive scaffold for drug development.

Benzamides are another important class of pharmacological agents that have been extensively studied for their potential therapeutic benefits. The benzamide functional group is known to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The combination of the benzoxazepine and benzamide moieties in N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide creates a unique molecule with the potential to exhibit multiple modes of action.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Heterocycles are integral components of many biologically active molecules and often serve as key pharmacophores. The benzoxazepine core in N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide has been shown to enhance binding affinity to certain biological targets due to its rigid structure and ability to form multiple hydrogen bonds.

The synthesis of N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the benzoxazepine ring followed by the introduction of the benzamide group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently.

In terms of biological activity, N-(3,3-dimethylallyl)-7-methoxyflavone, a related compound with a similar structural motif, has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This suggests that N-(3-hydroxypropyl)-7-methoxyflavone

The potential applications of N-(7-methoxyflavone) in various diseases have been explored in recent years. Flavonoids are known for their antioxidant and anti-inflammatory properties and have been investigated for their role in preventing chronic diseases such as cancer and neurodegenerative disorders. The presence of both flavonoid and benzamide moieties in N-(7-methoxyflavone) suggests that it may have additional therapeutic benefits beyond those already attributed to flavonoids alone.

The pharmacokinetic properties of N-(N-(2-hydroxypropyl)-7-methoxyflavone)) are also an important consideration in drug development. Studies have shown that modifications at specific positions on the flavonoid ring can significantly impact absorption rates and metabolic stability. The structural features of N-(N-(2-hydroxypropyl)-7-methoxyflavone)) make it a promising candidate for further investigation into its pharmacokinetic profile.

In conclusion، N-(<0xE9><0xA9><0x81><0xE9><0xA9><0x95><0xE9><0xA9><0x90><0xE9><0xA9><0x83><0xE9><0xA9><0x97><0xE9><0xA9><0xB6>>)->benzamide (CAS No.>921561–27–5)> is a compound with significant potential in the field of chemical biology. Its unique structural features and potential therapeutic applications make it an attractive candidate for further research. As our understanding of heterocyclic compounds continues to grow， so too will our ability to develop novel therapeutic agents based on these versatile molecular scaffolds.